Cas no 832740-71-3 (1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 832740-71-3
• MF: C₉H₉FN₄
• MW: 192.192964315414
• MDL: MFCD03422589
• CID: 3058003
• PubChem ID: 7019340
• Update Time: 2025-09-26

1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-benzyl)-1 H -[1,2,4]triazol-3-ylamine
• 1-(3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
• AKOS000305063
• 832740-71-3
• DB-017211
• 1-(3-fluorobenzyl)-1H-1,2,4-triazol-3-amine
• CS-0240513
• DB-180018
• 1-[(3-fluorophenyl)methyl]-1,2,4-triazol-3-amine
• 1-(3-Fluoro-benzyl)-1H-[1,2,4]triazol-3-ylamine
• EN300-228716
• 1-(3-fluoro-benzyl)-1H-[1,2,4]triazol-3-ylamine, AldrichCPR
• STK313186
• 1-[(3-fluorophenyl)methyl]-1h-1,2,4-triazol-3-amine
• SCHEMBL2274602
• Z2106589681
• G72834
• ZPGFBVGIPURWSG-UHFFFAOYSA-N
• MFCD03422589
• BBL039227
• 837-343-8
• HIB74071
• 1-((3-fluorophenyl)methyl)-1H-1,2,4-triazol-3-amine

• MDL： MFCD03422589
• Inchi： 1S/C9H9FN4/c10-8-3-1-2-7(4-8)5-14-6-12-9(11)13-14/h1-4,6H,5H2,(H2,11,13)
• InChI Key： ZPGFBVGIPURWSG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 192.08112447g/mol
• Monoisotopic Mass: 192.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes